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Compound of Interest

Compound Name: 2',5'-Dimethoxypropiophenone

Cat. No.: B1360061 Get Quote

Application Note & Protocol: Synthesis of 2',5'-
Dimethoxypropiophenone
Audience: Researchers, scientists, and drug development professionals.

Introduction
2',5'-Dimethoxypropiophenone is a valuable chemical intermediate in the synthesis of

various pharmaceutical compounds and organic materials. Its preparation is a key step in multi-

step synthetic pathways. This document provides a detailed experimental protocol for the

synthesis of 2',5'-Dimethoxypropiophenone via a Friedel-Crafts acylation reaction. The

procedure outlined is robust and can be adapted for various scales of production in a

laboratory setting.

The synthesis involves the reaction of 1,4-dimethoxybenzene with propionyl chloride in the

presence of a Lewis acid catalyst, typically aluminum chloride.[1] This electrophilic aromatic

substitution reaction is a fundamental method for the formation of carbon-carbon bonds to an

aromatic ring.

Experimental Protocol
Materials and Reagents:

1,4-Dimethoxybenzene
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Propionyl chloride

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (CH₂Cl₂, anhydrous)

Hydrochloric acid (HCl, concentrated)

5% Sodium hydroxide (NaOH) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Methanol

Ice

Equipment:

Three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Condenser with a calcium chloride drying tube

Ice bath

Separatory funnel

Büchner funnel and flask

Rotary evaporator

Beakers and Erlenmeyer flasks

Graduated cylinders
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Procedure:

Reaction Setup:

A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping

funnel, and a condenser fitted with a calcium chloride drying tube is assembled.

The flask is charged with anhydrous aluminum chloride (14.7 g, 0.11 mol) and 100 mL of

anhydrous dichloromethane.

The suspension is cooled to 0 °C in an ice bath with stirring.

Addition of Reactants:

Propionyl chloride (9.25 g, 0.10 mol) is added dropwise to the stirred suspension of

aluminum chloride in dichloromethane over a period of 15 minutes, maintaining the

temperature at 0 °C.

A solution of 1,4-dimethoxybenzene (13.8 g, 0.10 mol) in 50 mL of anhydrous

dichloromethane is prepared and placed in the dropping funnel.

This solution is added dropwise to the reaction mixture over 30 minutes, ensuring the

temperature does not rise above 5 °C.

Reaction:

After the addition is complete, the ice bath is removed, and the reaction mixture is allowed

to warm to room temperature.

The mixture is stirred at room temperature for an additional 2-3 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

The reaction mixture is slowly and carefully poured onto 200 g of crushed ice.

To this mixture, 20 mL of concentrated hydrochloric acid is added to decompose the

aluminum chloride complex.
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The mixture is transferred to a separatory funnel, and the organic layer is separated.

The aqueous layer is extracted with 2 x 50 mL of dichloromethane.

The combined organic layers are washed sequentially with 100 mL of 5% sodium

hydroxide solution, 100 mL of water, and 100 mL of brine.[2]

Drying and Solvent Removal:

The organic layer is dried over anhydrous magnesium sulfate.[2]

The drying agent is removed by filtration, and the solvent is evaporated under reduced

pressure using a rotary evaporator to yield the crude product.

Purification:

The crude 2',5'-Dimethoxypropiophenone is purified by recrystallization from methanol

to afford a crystalline solid.[3]

The crystals are collected by vacuum filtration, washed with a small amount of cold

methanol, and dried in a vacuum oven.
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Parameter Value

Reactants

1,4-Dimethoxybenzene 13.8 g (0.10 mol)

Propionyl chloride 9.25 g (0.10 mol)

Anhydrous Aluminum Chloride 14.7 g (0.11 mol)

Reaction Conditions

Solvent Dichloromethane (anhydrous)

Reaction Temperature 0 °C to Room Temperature

Reaction Time 2-3 hours

Product Information

Product Name 2',5'-Dimethoxypropiophenone

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Theoretical Yield 19.42 g

Appearance Crystalline solid

Experimental Workflow Diagram
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Synthesis of 2',5'-Dimethoxypropiophenone
Reaction Setup

(Flask, Stirrer, Dropping Funnel, Condenser)

Charge Flask
(Anhydrous AlCl3, Anhydrous CH2Cl2)

1

Cool to 0 C
(Ice Bath)

2

Add Propionyl Chloride
(Dropwise, at 0 C)

3

Add 1,4-Dimethoxybenzene Solution
(Dropwise, at 0-5 C)

4

Reaction
(Warm to RT, Stir for 2-3h)

5

Quench Reaction
(Pour onto Ice/HCl)

6

Extraction
(Separatory Funnel, CH2Cl2)

7

Wash Organic Layer
(5% NaOH, H2O, Brine)

8

Drying
(Anhydrous MgSO4)

9

Solvent Removal
(Rotary Evaporator)

10

Purification
(Recrystallization from Methanol)

11

Final Product
(2',5'-Dimethoxypropiophenone)

12
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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